Cas no 1414361-09-3 (1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene)

• Product Name: 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene
• CAS No: 1414361-09-3
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 5054285
• Update Time: 2025-06-14

1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene Chemical and Physical Properties

Names and Identifiers

• (e)-3,5,4'-tri(methoxymethoxy)stilbene
• 1,3-Bis(methoxymethoxy)-5-[(1E)-2-[4-(methoxymethoxy)phenyl]ethenyl]-benzene
• 1,3-bis(methoxymethoxy)-5-[(E)-2-[4-(methoxymethoxy)phenyl]ethenyl]benzene
• 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene

• Inchi： 1S/C20H24O6/c1-21-13-24-18-8-6-16(7-9-18)4-5-17-10-19(25-14-22-2)12-20(11-17)26-15-23-3/h4-12H,13-15H2,1-3H3/b5-4+
• InChI Key： FWFMVUMHHLAHIT-SNAWJCMRSA-N
• SMILES： O(COC)C1C=C(C=C(/C=C/C2C=CC(=CC=2)OCOC)C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 365
• XLogP3: 4
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene

Comprehensive Overview of 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene (CAS No. 1414361-09-3)

1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene (CAS No. 1414361-09-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique methoxymethoxy functional groups and styrenic backbone, is often explored for its potential applications in pharmaceutical intermediates, OLED materials, and polymer synthesis. Its structural complexity and versatility make it a subject of ongoing research, particularly in the development of advanced functional materials and drug discovery.

The compound's IUPAC name reflects its intricate molecular architecture, featuring a central benzene ring substituted with methoxymethoxy groups at the 1 and 3 positions and a trans-configured styrenyl moiety at the 5 position. This arrangement imparts unique electronic and steric properties, which are critical for its reactivity and applications. Researchers are particularly interested in its potential as a photoactive material due to its conjugated system, which can absorb and emit light efficiently. This property is highly relevant in the context of sustainable energy and optoelectronic devices, where such compounds are being investigated for use in organic light-emitting diodes (OLEDs) and solar cells.

In the realm of medicinal chemistry, 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene is often studied as a building block for more complex molecules. Its methoxymethoxy groups serve as protective groups in synthetic pathways, enabling the selective modification of aromatic systems. This is particularly valuable in the synthesis of biologically active compounds, where precision and control over functional group manipulation are paramount. The compound's CAS No. 1414361-09-3 is frequently cited in patents and academic papers, underscoring its importance in innovative drug development.

From a material science perspective, the compound's styrenic and aryl ether components contribute to its thermal stability and solubility, making it a candidate for high-performance polymers. Its ability to form π-conjugated systems is also being explored for applications in conductive inks and flexible electronics, areas that are rapidly growing due to the demand for wearable technology and Internet of Things (IoT) devices. The compound's synthetic versatility allows for tailored modifications to meet specific performance criteria, a feature highly sought after in advanced material design.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are investigating its potential as a biodegradable alternative to traditional petrochemical-derived materials. The methoxymethoxy groups, for instance, can be cleaved under mild conditions, reducing the environmental footprint of synthetic processes. This aligns with global trends toward sustainability and the reduction of hazardous waste in chemical manufacturing.

In summary, 1,3-Bis(methoxymethoxy)-5-(1E)-2-4-(methoxymethoxy)phenylethenyl-benzene (CAS No. 1414361-09-3) is a multifaceted compound with broad applicability across several high-impact industries. Its unique structural features, combined with its potential in drug discovery, optoelectronics, and sustainable materials, make it a compelling subject for ongoing research and development. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern chemistry and technology.